Cas no 2034209-22-6 (N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-benzothiophene-2-carboxamide)

• Product Name: N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-benzothiophene-2-carboxamide
• CAS No: 2034209-22-6
• MF: C₁₈H₁₈N₂OS
• MW: 310.413322925568
• CID: 5377367
• Update Time: 2025-10-23

N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]benzo[b]thiophene-2-carboxamide
• N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-benzothiophene-2-carboxamide

• Inchi： 1S/C18H18N2OS/c1-19-10-4-6-15(19)12-20(14-8-9-14)18(21)17-11-13-5-2-3-7-16(13)22-17/h2-7,10-11,14H,8-9,12H2,1H3
• InChI Key： OPZDBGSUICDFIX-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C=C(C(N(C1CC1)CC1=CC=CN1C)=O)S2

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 528.5±35.0 °C(Predicted)
• pka: -2.45±0.20(Predicted)

Additional information on N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-benzothiophene-2-carboxamide

Professional Introduction to N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-benzothiophene-2-carboxamide (CAS No. 2034209-22-6)

N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-benzothiophene-2-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2034209-22-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, featuring a N-cyclopropyl substituent and a benzothiophene core, contributes to its unique chemical properties and potential therapeutic applications.

The benzothiophene scaffold is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drug molecules due to its ability to interact with biological targets in a favorable manner. The presence of the 1-methyl-1H-pyrrol-2-yl group further enhances the compound's complexity and functionality, suggesting potential interactions with various biological pathways. This structural arrangement not only imparts stability to the molecule but also opens up possibilities for modulating its biological activity through further chemical modifications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-benzothiophene-2-carboxamide represents a cutting-edge compound in this domain, with studies indicating its potential in various therapeutic areas. Its molecular structure suggests interactions with enzymes and receptors that are implicated in diseases such as cancer, inflammation, and neurological disorders.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the cyclopropyl group and the benzothiophene core creates a scaffold that can be readily modified to optimize pharmacokinetic properties and target specificity. Researchers have been exploring various synthetic routes to derive analogs of this compound, aiming to enhance its efficacy and reduce potential side effects. The< strong>N-cyclopropyl moiety, in particular, has been shown to influence the metabolic stability and bioavailability of drug candidates, making it a crucial factor in drug design.

The benzothiophene ring system is known for its ability to engage in π-stacking interactions with biological targets, which can be leveraged to improve binding affinity. Additionally, the< strong>1-methyl-1H-pyrrol-2-yl substituent introduces hydrophobicity and rigidity to the molecule, which can be advantageous for achieving high selectivity. These features make N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-benzothiophene-2-carboxamide a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies have revealed that it can interact with several key targets, including kinases and transcription factors. These interactions are critical for understanding the potential therapeutic effects of the compound and for guiding future modifications aimed at improving its pharmacological profile.

The synthesis of N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-benzothiophene-2-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These methods not only enhance efficiency but also allow for greater control over regioselectivity and stereoselectivity.

In conclusion, N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-benzothiophene-2-carboxamide (CAS No. 2034209-22-6) is a remarkable compound with significant potential in pharmaceutical research. Its unique structure and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that it will play an increasingly important role in addressing some of the most challenging diseases faced by humanity.